Cas no 7425-60-7 (ethyl 2-bromononan-1-oate)

• Product Name: ethyl 2-bromononan-1-oate
• CAS No: 7425-60-7
• MF: C₁₁H₂₁BrO₂
• MW: 265.18724322319
• CID: 979133
• PubChem ID: 110997
• Update Time: 2025-04-19

ethyl 2-bromononan-1-oate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromononan-1-oate
• ethyl 2-bromononanoate
• Nonanoic acid, 2-bromoethyl ester
• 7425-60-7
• EINECS 231-060-8
• DTXSID60995766
• ethyl 2-bromo-nonanoate
• alpha-bromo-nonanoic acid ethyl ester
• SCHEMBL8321622
• NS00047233

• Inchi： 1S/C11H21BrO2/c1-3-5-6-7-8-9-10(12)11(13)14-4-2/h10H,3-9H2,1-2H3
• InChI Key： QARKIRQNOLQDFJ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC)CCCCCCC

Computed Properties

• Exact Mass: 264.07253
• Monoisotopic Mass: 264.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.167
• Boiling Point: 258.1°C at 760 mmHg
• Flash Point: 122.2°C
• Refractive Index: 1.462
• PSA: 26.3